Cas no 7271-11-6 (4-(4-Bromophenyl)-4,5,6,7-tetrahydro-3H-imidazo4,5-cpyridine)

• Product Name: 4-(4-Bromophenyl)-4,5,6,7-tetrahydro-3H-imidazo4,5-cpyridine
• CAS No: 7271-11-6
• MF: C₁₂H₁₂BrN₃
• MW: 278.14778137207
• MDL: MFCD09749762
• CID: 1073441
• PubChem ID: 11652027
• Update Time: 2025-06-08

4-(4-Bromophenyl)-4,5,6,7-tetrahydro-3H-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromophenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine
• 4-<4-Brom-phenyl>-4,5,6,7-tetrahydro-imidazo<4,5-c>pyridin
• BB_SC-4415
• NS-04543
• HMS3468B18
• MFCD09749762
• FT-0684285
• EN300-186499
• 4-(4-bromophenyl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine
• 4-(4-bromophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine
• 4-(4-Bromophenyl)-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine
• CS-0205489
• 7271-11-6
• 4-(4-bromo-phenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine
• DTXSID00470067
• SCHEMBL8156620
• AKOS004939002
• GMMSKJVTKVQVLR-UHFFFAOYSA-N
• ALBB-015900
• STK711208
• BBL010273
• 3H-imidazo[4,5-c]pyridine, 4-(4-bromophenyl)-4,5,6,7-tetrahydro-
• 4-(4-Bromophenyl)-4,5,6,7-tetrahydro-3H-imidazo4,5-cpyridine

• MDL： MFCD09749762
• Inchi： 1S/C12H12BrN3/c13-9-3-1-8(2-4-9)11-12-10(5-6-14-11)15-7-16-12/h1-4,7,11,14H,5-6H2,(H,15,16)
• InChI Key： GMMSKJVTKVQVLR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C2=C(CCN1)NC=N2

Computed Properties

• Exact Mass: 277.02100
• Monoisotopic Mass: 277.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• PSA: 40.71000
• LogP: 2.73610

4-(4-Bromophenyl)-4,5,6,7-tetrahydro-3H-imidazo4,5-cpyridine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 4-(4-Bromophenyl)-4,5,6,7-tetrahydro-3H-imidazo4,5-cpyridine

Recent Advances in the Study of 4-(4-Bromophenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine (CAS: 7271-11-6)

The compound 4-(4-Bromophenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine (CAS: 7271-11-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its imidazopyridine core and bromophenyl substituent, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 4-(4-Bromophenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel catalytic method for the synthesis of this compound, utilizing palladium-catalyzed cross-coupling reactions to achieve higher efficiency and reduced byproduct formation. The study highlighted the compound's stability under various physiological conditions, making it a promising candidate for further drug development.

In terms of pharmacological activity, 4-(4-Bromophenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine has demonstrated notable inhibitory effects on specific kinase targets implicated in inflammatory and oncogenic pathways. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that the compound exhibits potent activity against JAK2 and PI3K kinases, with IC50 values in the low micromolar range. These findings suggest its potential utility in treating diseases such as rheumatoid arthritis and certain cancers, although further in vivo studies are required to validate these effects.

Another area of interest is the compound's potential as a modulator of neurotransmitter receptors. Research conducted at the University of Cambridge (2023) explored its interaction with GABA-A receptors, indicating that it may possess anxiolytic properties. However, the study also noted the need for structural modifications to enhance selectivity and reduce off-target effects. These insights are critical for the development of next-generation neuroactive drugs.

In conclusion, 4-(4-Bromophenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine (CAS: 7271-11-6) represents a versatile scaffold with diverse therapeutic potential. Ongoing research efforts are focused on optimizing its synthetic routes, elucidating its mechanisms of action, and exploring its applications in treating various diseases. The compound's unique chemical properties and promising biological activities make it a valuable subject for future investigations in the field of medicinal chemistry.